Cas no 195252-68-7 ((1R)-1-cyclopropylethanamine;hydrochloride)

• Product Name: (1R)-1-cyclopropylethanamine;hydrochloride
• CAS No: 195252-68-7
• MF: C₅H₁₂ClN
• MW: 121.608480453491
• MDL: MFCD19160583
• CID: 4553381
• PubChem ID: 55219897
• Update Time: 2024-10-31

(1R)-1-cyclopropylethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• R-1-cyclopropyl-aminehydrochloride
• (S)-1-cyclopropylethanamine
• [(1R)-1-cyclopropylethyl]azanium
• (R)-1-Cyclopropylethanamine hydrochloride
• (R)-1-CYCLOPROPYLETHYLAMINE HYDROCHLORIDE
• (R)-1-cyclopropylethan-1-amine hydrochloride
• (1R)-1-cyclopropylethan-1-amine hydrochloride
• (R)-1-Cyclopropylethanamine Hydrochloride(WXC03224)
• (R)-1-cyclopropylethanamine HCl
• WZWFMMNJURDPFP-PGMHMLKASA-N
• (R)-1-cyclopropyl-ethylamine HCl
• (R)-1-cyclopropylethanamine HCl salt
• (R)-1-cyclopropylethanamine hydrochloride salt
• Cyclopropanemethanamine, a-methyl-, hydrochloride, (aR)-
• (1R)-1-cyclopropylethanamine;hydrochloride
• AKOS006239575
• 195252-68-7
• CS-0034128
• AS-55010
• W12229
• MFCD19160583
• EN300-233791
• (R)-1-cyclopropylethan-1-aminehydrochloride
• DS-018866

• MDL： MFCD19160583
• Inchi： 1S/C5H11N.ClH/c1-4(6)5-2-3-5;/h4-5H,2-3,6H2,1H3;1H/t4-;/m1./s1
• InChI Key： WZWFMMNJURDPFP-PGMHMLKASA-N
• SMILES： Cl.N[C@H](C)C1CC1

Computed Properties

• Exact Mass: 121.0658271g/mol
• Monoisotopic Mass: 121.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 47.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines